Cas no 1119449-35-2 (3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde)

• Product Name: 3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde
• CAS No: 1119449-35-2
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD11656166
• CID: 2209324
• PubChem ID: 329762166
• Update Time: 2025-04-21

3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde
• 3-(4-Bromophenyl)-5-methyl-1,2-oxazole-4-carbaldehyde

• MDL： MFCD11656166
• Inchi： 1S/C11H8BrNO2/c1-7-10(6-14)11(13-15-7)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： YQMIITZUGLDSDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C=O)=C(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 102-107 °C

3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes